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Compound of Interest

Compound Name: Miconazole-d5 Nitrate

CAS No.: 1216653-51-8

Cat. No.: B565025

Get Quote

Executive Summary
Miconazole-d5 Nitrate (CAS: 1216653-51-8) is the stable isotope-labeled salt form of the

imidazole antifungal Miconazole.[1] It serves as a critical Internal Standard (IS) in LC-MS/MS

bioanalysis, correcting for matrix effects, recovery losses, and ionization variability.

While chemically similar to its non-labeled parent (Miconazole Nitrate, CAS: 22832-87-7), the

"d5" isotopologue requires precise handling due to its high cost and the necessity for

quantitative accuracy. This guide provides a validated framework for solubilizing Miconazole-
d5 Nitrate, emphasizing the Nitrate salt's distinct solubility profile (which differs significantly

from Miconazole free base) to prevent precipitation events that compromise analytical data.

Physicochemical Profile
Understanding the salt form is the prerequisite for solvent selection. Miconazole-d5 is supplied

as a Nitrate salt, which imparts ionic character that reduces solubility in non-polar organic

solvents (like diethyl ether or hexane) compared to the free base, while improving stability.
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Property Specification

Compound Name Miconazole-d5 Nitrate

Chemical Structure Deuterated Imidazole Derivative (Nitrate Salt)

Molecular Weight ~484.18 g/mol (approx. +5 Da vs. unlabeled)

Form Crystalline Solid (White to Off-White)

pKa ~6.7 (Imidazole nitrogen)

Hygroscopicity
Low (Nitrate salt is less hygroscopic than HCl

salts)

Solubility Landscape
The following data aggregates experimental values for Miconazole Nitrate. Note: Isotope

substitution (d5) has a negligible effect on macro-solubility; therefore, data for the unlabeled

nitrate salt is the scientifically accepted proxy for the deuterated standard.

Quantitative Solubility Matrix
Values represent saturation limits at 25°C.
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Solvent Solubility Class
Approx. Conc.
(mg/mL)

Application Notes

DMSO High 25 – 28

Recommended for

Primary Stock.

Excellent stability.

DMF High ~25
Alternative to DMSO;

harder to evaporate.

Methanol Moderate/Good ~14.9

Good for secondary

dilutions; LC-MS

compatible.

Ethanol Low/Slight ~2.5

Not recommended for

primary stock (risk of

precipitation).

Acetonitrile Low ~2.1
Use only for dilute

working solutions.

Ethyl Acetate Very Low ~1.1
Poor solvent for the

nitrate salt form.

Water Insoluble < 0.001
Never use as a

primary solvent.

The "Salt Trap" (Critical Warning)
Researchers often confuse Miconazole (Free Base) with Miconazole Nitrate.

Free Base: Soluble in ether, chloroform, and non-polar organics.

Nitrate Salt:Insoluble in ether and non-polar organics. Attempting to dissolve Miconazole-d5
Nitrate in diethyl ether (common for liquid-liquid extraction) will result in suspension, not

solution, leading to quantitation errors.

Strategic Protocol: Stock Solution Preparation
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To ensure analytical reliability, we utilize a Two-Tier Solvent System: High-solubility organic for

the "Master Stock" and a mobile-phase compatible solvent for "Working Solutions."

Workflow Logic (Visualized)
The following diagram illustrates the decision pathway for solvent selection based on the

downstream application.
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Figure 1: Solvent selection decision tree. DMSO is the robust choice for long-term storage,

while Methanol is preferred if DMSO interferes with specific chromatographic peaks.

Step-by-Step Protocol: Preparation of 1.0 mg/mL Master
Stock
Materials:

Miconazole-d5 Nitrate (1 mg vial).

Solvent: Anhydrous DMSO (Grade: ACS or HPLC).

Vessel: Amber glass vial (silanized preferred to prevent adsorption).

Procedure:

Equilibration: Allow the Miconazole-d5 Nitrate vial to reach room temperature before

opening to prevent condensation (which degrades the nitrate salt).

Solvent Addition: Add 1.0 mL of DMSO directly to the manufacturer's vial (if it contains

exactly 1 mg) or weigh the powder into a volumetric flask.

Why DMSO? It disrupts the crystal lattice of the nitrate salt effectively (Solubility ~28

mg/mL), ensuring 100% dissolution without heating.

Dissolution: Vortex for 30 seconds. Inspect visually. The solution should be clear and

colorless.

Troubleshooting: If particles persist, sonicate for 5 minutes at ambient temperature. Do not

heat above 40°C as this may encourage degradation.

Storage: Transfer to an amber vial with a PTFE-lined cap. Store at -20°C.

Stability:[2][3][4] Stable for >12 months.[2]

Working Solution (LC-MS Spiking)
Objective: Prepare a 100 ng/mL IS spiking solution.
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Take 10 µL of the Master Stock (1 mg/mL in DMSO).

Dilute into 990 µL of Methanol. (Result: 10 µg/mL).[5]

Perform a second dilution: 10 µL of the 10 µg/mL solution into 990 µL of 50:50

Acetonitrile:Water.

Critical: Do not dilute directly into 100% water. The compound will crash out. Always

maintain at least 30-40% organic content in the final solution to keep the lipophilic

Miconazole in solution.

Stability & Degradation Pathways
Miconazole Nitrate is generally stable, but specific stressors must be managed.

Photostability: The imidazole ring is sensitive to UV light. Always use amber glassware.

Hydrolysis: The nitrate salt is stable in acidic media but can hydrolyze or dissociate in strong

alkaline conditions (pH > 9).

Thermostability: Melting point is ~180°C (with decomposition).[6][7] Avoid high-temperature

evaporation (e.g., during blow-down steps). Keep evaporation temperatures <45°C.

Degradation Workflow Visualization
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Figure 2: Primary degradation and instability pathways. High pH causes salt dissociation

leading to solubility failure.

Analytical Considerations (LC-MS/MS)
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When using Miconazole-d5 as an Internal Standard:

Mobile Phase: Compatible with standard C18 Reverse Phase conditions (e.g.,

Water/Acetonitrile with 0.1% Formic Acid or Ammonium Acetate).

Elution: Miconazole is highly lipophilic. It will elute late in the gradient (high % organic).

Carryover: Due to high lipophilicity, Miconazole sticks to injector ports.

Solution: Use a needle wash containing Isopropanol (IPA) or Acetonitrile/Methanol/IPA

(40:40:20) to eliminate carryover.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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